Cas no 1041180-87-3 (foliachinenoside C)

foliachinenoside C structure
foliachinenoside C structure
Product Name:foliachinenoside C
CAS No:1041180-87-3
MF:C28H38O14
MW:598.592930316925
CID:2072708
PubChem ID:101857083
Update Time:2025-04-21

foliachinenoside C Chemical and Physical Properties

Names and Identifiers

    • foliachinenoside C
    • FS-8436
    • 1041180-87-3
    • AKOS040736413
    • (-)-Foliachinenoside C
    • (2S,3R,4S,5S,6R)-2-(4-((2R,3S,4S,5R)-5-(4-hydroxy-3,5-dimethoxyphenyl)-3,4-bis(hydroxymethyl)oxolan-2-yl)-2,6-dimethoxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
    • (2S,3R,4S,5S,6R)-2-{4-[(2R,3S,4S,5R)-5-(4-hydroxy-3,5-dimethoxyphenyl)-3,4-bis(hydroxymethyl)oxolan-2-yl]-2,6-dimethoxyphenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol
    • (2S,3R,4S,5S,6R)-2-[4-[(2R,3S,4S,5R)-5-(4-hydroxy-3,5-dimethoxyphenyl)-3,4-bis(hydroxymethyl)oxolan-2-yl]-2,6-dimethoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • Inchi: 1S/C28H38O14/c1-36-16-5-12(6-17(37-2)21(16)32)25-14(9-29)15(10-30)26(41-25)13-7-18(38-3)27(19(8-13)39-4)42-28-24(35)23(34)22(33)20(11-31)40-28/h5-8,14-15,20,22-26,28-35H,9-11H2,1-4H3/t14-,15-,20-,22-,23+,24-,25+,26+,28+/m1/s1
    • InChI Key: JNTVMSUGCQQJNZ-FKLBZQFOSA-N
    • SMILES: O1[C@@H](C2C=C(C(=C(C=2)OC)O)OC)[C@H](CO)[C@@H](CO)[C@@H]1C1C=C(C(=C(C=1)OC)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC

Computed Properties

  • Exact Mass: 598.22615588g/mol
  • Monoisotopic Mass: 598.22615588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 11
  • Complexity: 794
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.796
  • Topological Polar Surface Area: 206Ų

foliachinenoside C Pricemore >>

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